Methyl 2-Azaspiro[3.3]heptane-6-carboxylate

• IUPAC Name: methyl 2-azaspiro[3.3]heptane-6-carboxylate
• InChI: InChI=1S/C8H13NO2/c1-11-7(10)6-2-8(3-6)4-9-5-8/h6,9H,2-5H2,1H3
• InChI Key: SXHJDASDLOLCPA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CC2(C1)CNC2
• Molecular Formula: C8H13NO2
• Molecular Weight: 155.19 g/mol

Description

“Methyl 2-Azaspiro[3.3]heptane-6-carboxylate” is a chemical compound with the CAS Number: 2361634-43-5. It has a molecular weight of 191.66. The compound is in the form of a powder and is stored at a temperature of 4°C.

Synthesis Analysis

The synthesis of “Methyl 2-Azaspiro[3.3]heptane-6-carboxylate” involves several steps. Two efficient and scalable synthetic routes to previously unknown bifunctional tert-butyl 6-oxo-2-azaspiro [3.3]heptane-2-carboxylate are described. Another approach involves the stepwise construction of the cyclobutane ring 3 from 1,3-dibromopropane.

Molecular Structure Analysis

The InChI Code of “Methyl 2-Azaspiro[3.3]heptane-6-carboxylate” is 1S/C8H13NO2.ClH/c1-11-7(10)6-2-8(3-6)4-9-5-8;/h6,9H,2-5H2,1H3;1H. This code provides a specific description of the molecule’s structure.

Physical And Chemical Properties Analysis

“Methyl 2-Azaspiro[3.3]heptane-6-carboxylate” is a powder with a molecular weight of 191.66. The compound is stored at a temperature of 4°C.

Scientific Research Applications

Cycloaddition Reactions

Methyl 2-Azaspiro[3.3]heptane-6-carboxylate demonstrates significant potential in cycloaddition reactions. Molchanov and Tran (2013) highlighted its use in producing substituted methyl 5-oxa-6-azaspiro[2.4]heptane-1-carboxylates, achieved through highly regioselective 1,3-dipolar cycloaddition with C-aryl- and C-carbamoylnitrones (Molchanov & Tran, 2013).

Synthesis of Novel Amino Acids

Radchenko et al. (2010) explored the synthesis of novel amino acids using this compound. They successfully synthesized 6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid, adding to the family of sterically constrained amino acids for applications in chemistry, biochemistry, and drug design (Radchenko, Grygorenko, & Komarov, 2010).

Chemical Transformations

In 2016, Molchanov et al. discussed the reductive cleavage and transformations of methyl 4,6-diaryl-5-oxa-6-azaspiro[2.4]heptane-1-carboxylates. They discovered that treatment with zinc in acetic acid leads to cleavage of the N–O bond in the isoxazolidine ring, forming 1,3-amino alcohols that can cyclize into bi- or tricyclic lactams or lactones (Molchanov et al., 2016).

Synthesis of Bifunctional Compounds

Meyers et al. (2009) described efficient synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate. This compound, along with related intermediates, offers convenient entry points to novel compounds, accessing chemical spaces complementary to piperidine ring systems (Meyers et al., 2009).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has a signal word of "Warning". Hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Future Directions

The synthesized compounds, 6-amino-2-azaspiro [3.3]heptane-6-carboxylic acid and 2-azaspiro [3.3]heptane-6-carboxylate are analogues of the natural compounds (ornitine and GABA, respectively) which play important roles in biological processes. Therefore, they can be advantageously used in medicinal chemistry and drug design.